
A Comprehensive Technical Guide to the History
and Synthesis of Uranium-233

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Uranium-233

Cat. No.: B1220462 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the history, discovery, and

synthesis of Uranium-233 (U-233), a fissile isotope of uranium with significant implications for

nuclear energy and radioisotope production. This document details the fundamental nuclear

processes, experimental protocols for its synthesis and separation, and presents key

quantitative data for researchers and scientists in relevant fields.

Introduction
Uranium-233 is a synthetic fissile isotope of uranium produced from the neutron irradiation of

Thorium-232.[1] Its discovery and development were born out of the intensive nuclear research

of the mid-20th century, offering a third major fissile material alongside Uranium-235 and

Plutonium-239.[1][2] This guide explores the historical context of its discovery, the principles of

its synthesis, and the technical methodologies for its production and purification.

Historical Discovery
The discovery of Uranium-233 is intrinsically linked to the Manhattan Project and the

pioneering work of Glenn T. Seaborg and his colleagues. In 1941, Seaborg's research team at

the University of California, Berkeley, which included John W. Gofman and Raymond W.

Stoughton, successfully isolated and identified U-233. Their work demonstrated that neutron

bombardment of Thorium-232 could produce a new, fissionable uranium isotope, a finding that

was patented by Seaborg, Gofman, and Stoughton.[3][4] This discovery opened up the
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possibility of utilizing the world's abundant thorium resources as a source of nuclear fuel.[5]

The public was first informed in 1946 about Uranium-233 as a "third available source of

nuclear energy and atom bombs" in a United Nations report and a speech by Glenn T.

Seaborg.[2]

Synthesis of Uranium-233 from Thorium-232
The synthesis of Uranium-233 is a multi-step process that begins with the neutron irradiation of

Thorium-232, the only naturally occurring isotope of thorium. The process unfolds through a

series of nuclear reactions, as detailed below.

Nuclear Transmutation Pathway
The conversion of Thorium-232 to Uranium-233 involves neutron capture followed by two

successive beta decays. This process is initiated by exposing thorium to a neutron flux,

typically within a nuclear reactor.[6]

The key steps in the transmutation pathway are:

Neutron Capture: A Thorium-232 nucleus captures a neutron, transforming into Thorium-233.

First Beta Decay: Thorium-233 is unstable and undergoes beta decay, transforming into

Protactinium-233.

Second Beta Decay: Protactinium-233 is also unstable and undergoes a second beta decay

to become the fissile isotope Uranium-233.

The following diagram illustrates this nuclear transmutation pathway:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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